Cas no 849353-36-2 (4-chloro-5-nitro-2-(propan-2-yl)pyrimidine)

• Product Name: 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine
• CAS No: 849353-36-2
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• MDL: MFCD18250573
• CID: 4224043
• PubChem ID: 60026289
• Update Time: 2025-05-25

4-chloro-5-nitro-2-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-2-(1-methylethyl)-5-nitro-
• 4-Chloro-2-(1-methylethyl)-5-nitropyrimidine
• 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine
• SCHEMBL5781791
• AB73254
• 849353-36-2
• 4-chloro-5-nitro-2-propan-2-ylpyrimidine
• 4-CHLORO-2-ISOPROPYL-5-NITROPYRIMIDINE
• EN300-8168705

• MDL： MFCD18250573
• Inchi： 1S/C7H8ClN3O2/c1-4(2)7-9-3-5(11(12)13)6(8)10-7/h3-4H,1-2H3
• InChI Key： OZEBVIFVTTZFMD-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 201.0305042Da
• Monoisotopic Mass: 201.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine

4-chloro-5-nitro-2-(propan-2-yl)pyrimidine (CAS No. 849353-36-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-chloro-5-nitro-2-(propan-2-yl)pyrimidine, identified by its CAS number 849353-36-2, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyrimidine core substituted with a chloro group at the 4-position, a nitro group at the 5-position, and an isopropyl group at the 2-position, has garnered attention due to its utility in the synthesis of various biologically active molecules. The structural motifs present in this compound make it a valuable building block for the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental structural motif in many pharmacologically active compounds, particularly those targeting nucleic acid metabolism and signal transduction pathways. The presence of both electron-withdrawing and electron-donating substituents in 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine imparts unique reactivity that can be exploited in synthetic chemistry. For instance, the chloro group at the 4-position can serve as a leaving group in nucleophilic substitution reactions, while the nitro group at the 5-position can be reduced to an amino group under appropriate conditions, providing further versatility in molecular construction.

In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzymes involved in cancer progression. Pyrimidine derivatives have been extensively explored in this context due to their ability to mimic natural nucleobases and interfere with enzyme-substrate interactions. The compound 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine has been utilized as a key intermediate in the synthesis of kinase inhibitors. Specifically, its structure can be modified to incorporate additional functional groups that enhance binding affinity to target enzymes. For example, researchers have demonstrated that by introducing methyl or ethyl groups at the 6-position of the pyrimidine ring, improved solubility and bioavailability of the final drug candidates can be achieved.

The isopropyl group at the 2-position of 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine adds another layer of synthetic flexibility. This substitution can influence both the electronic properties of the molecule and its interaction with biological targets. In particular, isopropyl groups are known to enhance lipophilicity, which can be crucial for drug absorption and distribution within the body. Recent studies have highlighted the use of this compound in generating libraries of novel scaffolds for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for anti-inflammatory and anti-viral therapies.

The nitro group at the 5-position is another critical feature that contributes to the reactivity and functionality of 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine. Nitro groups are versatile handles that can be converted into various other functional groups through reduction or diazotization reactions. In medicinal chemistry, such transformations are often employed to introduce amine or azido functionalities, which are pivotal for further derivatization. For instance, reducing the nitro group to an amine allows for subsequent coupling reactions with carboxylic acids or acid chlorides, enabling the construction of more complex molecules.

The synthesis of 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine typically involves multi-step organic transformations starting from commercially available pyrimidine precursors. A common synthetic route includes chlorination at the 4-position followed by nitration at the 5-position. The introduction of the isopropyl group can then be achieved through alkylation reactions using appropriate alkylating agents under controlled conditions. These synthetic strategies highlight the compound's role as a versatile intermediate that can be readily modified to suit specific pharmacological requirements.

In conclusion, 4-chloro-5-nitro-2-(propan-2-yl)pyrimidine (CAS No. 849353-36-2) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it an excellent candidate for generating novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will undoubtedly play a crucial role in shaping future drug discovery efforts.